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Compound of Interest

Compound Name: Propyl p-toluenesulfonate

Cat. No.: B152793 Get Quote

An In-depth Technical Guide to the Physical Properties of Propyl p-Toluenesulfonate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physical and chemical properties of reagents is paramount for predictable and successful

outcomes. Propyl p-toluenesulfonate (also known as propyl tosylate) is a common alkylating

agent used in organic synthesis. This guide provides a detailed overview of its core physical

properties and outlines a standard experimental protocol for its synthesis.

Core Physical Properties
Propyl p-toluenesulfonate is a clear, light yellow liquid at room temperature.[1][2] Its physical

characteristics are well-documented, though slight variations in reported values exist

depending on the source and measurement conditions. A summary of these properties is

presented below for easy reference and comparison.
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Physical Property Value Source(s)

Molecular Formula C₁₀H₁₄O₃S [1][3][4]

Molecular Weight 214.28 g/mol [1][5]

Appearance Clear light yellow liquid [1]

Melting Point < -20 °C [1][3]

Boiling Point

320.8 °C at 760 mmHg140 °C

at 2 mmHg156 °C at 3

mmHg138 °C

[1][2][3][4][6][7]

Density 1.146 g/cm³1.15 g/mL [2][3][4]

Refractive Index 1.5065 - 1.50851.509 [1][3][8][6]

Solubility
Insoluble in water; Soluble in

ethanol
[8][5]

Vapor Pressure 0.000583 mmHg at 25°C [3]

Flash Point 147.8 °C [3][4]

Synthesis of Propyl p-Toluenesulfonate: An
Experimental Protocol
The synthesis of propyl p-toluenesulfonate is typically achieved through the esterification of

p-toluenesulfonyl chloride with n-propanol. The following is a representative experimental

protocol.

Materials and Equipment:
p-Toluenesulfonyl chloride (TsCl)

n-Propanol

Pyridine or another suitable base (e.g., triethylamine)

Dichloromethane (DCM) or other appropriate solvent
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Hydrochloric acid (HCl), aqueous solution

Sodium bicarbonate (NaHCO₃), aqueous solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Distillation apparatus

Experimental Workflow:
A generalized workflow for the synthesis and purification of propyl p-toluenesulfonate is

depicted in the diagram below.

Dissolve p-Toluenesulfonyl Chloride
in Dichloromethane

Cool solution to 0°C
in an ice bath

Slowly add n-Propanol
and Pyridine

Stir at room temperature
(Reaction) Quench with dilute HCl Extract with DCM Wash with NaHCO₃ solution Wash with Brine Dry organic layer with

anhydrous MgSO₄

Filter and concentrate
(Rotary Evaporation) Purify by vacuum distillation Propyl p-Toluenesulfonate

(Final Product)

Click to download full resolution via product page

Caption: Synthesis and Purification Workflow for Propyl p-Toluenesulfonate.

Step-by-Step Procedure:
Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve p-

toluenesulfonyl chloride in dichloromethane.
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Cooling: Cool the solution to 0 °C using an ice bath.

Addition of Reagents: Slowly add n-propanol, followed by the dropwise addition of pyridine

(or triethylamine) to the cooled solution. The base acts as a scavenger for the HCl generated

during the reaction.

Reaction: After the addition is complete, remove the ice bath and allow the mixture to warm

to room temperature. Let the reaction stir for several hours to ensure completion.

Workup - Quenching and Extraction: Quench the reaction by adding a dilute aqueous

solution of hydrochloric acid to neutralize the excess pyridine. Transfer the mixture to a

separatory funnel and extract the aqueous layer with dichloromethane.

Washing: Wash the combined organic layers sequentially with a saturated aqueous solution

of sodium bicarbonate (to remove any remaining acid) and then with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,

and concentrate the filtrate using a rotary evaporator to remove the solvent.

Purification: Purify the crude product by vacuum distillation to obtain the final propyl p-
toluenesulfonate.

This guide provides foundational information for professionals working with propyl p-
toluenesulfonate. For specific applications, further optimization of reaction conditions and

purification methods may be necessary. Always consult relevant safety data sheets (SDS)

before handling any chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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